Cas no 1289177-10-1 (2-bromo-4-(dimethylamino)pyridine-3-carbaldehyde)

2-Bromo-4-(dimethylamino)pyridine-3-carbaldehyde is a versatile heterocyclic compound featuring a reactive bromo substituent and an electron-rich dimethylamino group, making it a valuable intermediate in organic synthesis. The aldehyde functionality at the 3-position allows for further derivatization, enabling applications in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its pyridine core contributes to stability and reactivity, while the bromo group facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The dimethylamino group enhances solubility and electronic properties, making it useful in ligand design and catalysis. This compound is particularly suited for constructing complex molecular architectures due to its multifunctional reactivity and compatibility with diverse synthetic methodologies.
2-bromo-4-(dimethylamino)pyridine-3-carbaldehyde structure
1289177-10-1 structure
Product Name:2-bromo-4-(dimethylamino)pyridine-3-carbaldehyde
CAS No:1289177-10-1
MF:C8H9BrN2O
MW:229.07
MDL:MFCD29124541
CID:5096223
PubChem ID:131440175
Update Time:2026-03-02

2-bromo-4-(dimethylamino)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-4-(dimethylamino)pyridine-3-carbaldehyde
    • Z2511805292
    • P19828
    • 1289177-10-1
    • SY270428
    • MFCD29124541
    • BS-43752
    • EN300-7544080
    • 2-Bromo-4-(dimethylamino)nicotinaldehyde
    • MDL: MFCD29124541
    • Inchi: 1S/C8H9BrN2O/c1-11(2)7-3-4-10-8(9)6(7)5-12/h3-5H,1-2H3
    • InChI Key: WZALPWRMJFDGOK-UHFFFAOYSA-N
    • SMILES: C1(Br)=NC=CC(N(C)C)=C1C=O

Computed Properties

  • Exact Mass: 227.98983g/mol
  • Monoisotopic Mass: 227.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 33.2Ų

2-bromo-4-(dimethylamino)pyridine-3-carbaldehyde Pricemore >>

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